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Compound of Interest

Compound Name: C.I. Direct Blue 80

Cat. No.: B082002

C.l. Direct Blue 80: A Comprehensive Technical
Guide

An In-depth Technical Guide on the Historical Development and Applications of C.I. Direct
Blue 80 for Researchers, Scientists, and Drug Development Professionals.

Executive Summary

C.l. Direct Blue 80, identified by the Colour Index Number 24315 and CAS number 12222-00-
3, is a metal-complex direct dye belonging to the disazo class of colorants. Primarily utilized in
the textile, paper, and leather industries, its historical significance lies in its ability to dye
cellulosic fibers directly without the need for a mordant. This guide provides a detailed overview
of its historical context, chemical synthesis, and established applications. While its utility as an
industrial colorant is well-documented, this guide also addresses the notable absence of its
application in biomedical research, diagnostics, or drug development, a crucial consideration
for the intended audience. All quantitative data is presented in structured tables, and key
processes are visualized through diagrams generated using the DOT language.

Historical Development

The development of C.I. Direct Blue 80 is situated within the broader history of synthetic dye
chemistry, which began with the discovery of Mauveine by William Henry Perkin in 1856. The
subsequent discovery of azo dyes, characterized by the presence of a nitrogen-nitrogen double
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bond (-N=N-), revolutionized the textile industry by providing a wide array of vibrant and
affordable colors. The first azo dyes were synthesized in the 1860s.[1]

A significant advancement in dye application was the invention of direct dyes in the late 19th
century. These dyes, unlike their predecessors, could color cellulosic fibers such as cotton and
linen directly from an aqueous solution, simplifying the dyeing process.[2]

While the precise date of the first synthesis and commercialization of C.l. Direct Blue 80 is not
readily available in public records, its manufacturing process is based on well-established
chemical reactions from the early 20th century. The dye is a derivative of 3,3'-
dimethoxybenzidine, a congener of the known carcinogen benzidine, which has led to
toxicological scrutiny of this class of dyes.[3]

Chemical Synthesis and Structure

C.l. Direct Blue 80 is a complex organometallic compound. Its synthesis is a multi-step
process involving diazotization, azo coupling, and metallization.

Molecular Structure: Double azo, metal complex.[4] Molecular Formula: C3aH22N4NasO16Sa4[4]
Molecular Weight: 962.78 g/mol

The manufacturing process can be summarized as follows:

» Diazotization: 3,3'-Dimethoxybenzidine is treated with nitrous acid to form a bis-diazonium
salt. This reaction is typically carried out at low temperatures to ensure the stability of the
diazonium salt.

e Azo Coupling: The bis-diazonium salt is then coupled with two equivalents of a coupling
agent, 3-Hydroxynaphthalene-2,7-disulfonic acid. This is an electrophilic aromatic
substitution reaction where the diazonium salt acts as the electrophile.

» Metallization: The resulting disazo dye is then treated with copper and chromium salts to
form a metal complex. This final step enhances the lightfastness and wash-fastness
properties of the dye.

Below is a diagram illustrating the synthesis workflow of C.I. Direct Blue 80.
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Synthesis Workflow of C.I. Direct Blue 80
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Caption: A diagram of the C.I. Direct Blue 80 synthesis process.

Physicochemical and Performance Data

The following tables summarize the key physicochemical and performance properties of C.I.

Direct Blue 80.
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Physicochemical Properties Value Reference
C.I. Number 24315
CAS Number 12222-00-3
Molecular Formula Cs4H22N4NasO16S4
Molecular Weight 962.78 g/mol
Appearance Deep purple powder
Solubility in Water Soluble
Fastness Properties on Rating (1-8 scale, where 8 is
Reference

Cotton

best)

Light Fastness 6

Washing Fastness (Staining) 2

Water Fastness (Staining) 2

Acid Resistance 1

Alkali Resistance 4
Applications

The primary and well-established application of C.I. Direct Blue 80 is as a colorant for various
substrates.

Textile Dyeing

C.l. Direct Blue 80 is extensively used for dyeing cellulosic fibers such as cotton, viscose, and

their blends. Its direct affinity for these materials allows for a relatively simple dyeing process. A
quick test for determining the degree of mercerization in cotton fabrics involves dyeing samples
with C.I. Direct Blue 80 and observing any differences in color depth.

Paper and Leather Coloring
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This dye is also employed in the coloring of paper and leather products.

Research and Development Applications

Despite a comprehensive search of scientific literature and patent databases, there is a notable
lack of evidence for the application of C.I. Direct Blue 80 in biomedical research, diagnostics,
or drug development. While some direct dyes have found use as biological stains, this does not
appear to be the case for C.I. Direct Blue 80. Its toxicological profile, stemming from its 3,3'-
dimethoxybenzidine base, may be a contributing factor to its limited use in these fields.

Experimental Protocols
Representative Protocol for Dyeing Cotton Fabric with
C.l. Direct Blue 80

This protocol is a representative example based on general procedures for direct dyeing of
cotton.

Materials:

C.l. Direct Blue 80

Scoured and bleached cotton fabric

Sodium chloride (NaCl) or Sodium sulfate (Na2S0a4)

Sodium carbonate (Na2CO3)

Distilled water

Procedure:
o Prepare a dye bath with a liquor ratio of 20:1 (20 parts water to 1 part fabric by weight).
o Add a wetting agent to the dye bath and circulate for 5 minutes at room temperature.

e Add the pre-dissolved C.l. Direct Blue 80 dye solution to the bath. The amount of dye is
typically 1-3% on the weight of the fabric (owf) for a medium shade.
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Raise the temperature of the dye bath to 40°C and add the required amount of electrolyte
(e.g., 10-20 g/L NaCl).

Gradually increase the temperature to 90-95°C over 30-45 minutes.

Maintain this temperature for 60-90 minutes, ensuring continuous agitation of the fabric.

Allow the dye bath to cool to 70°C.

Rinse the fabric thoroughly with cold water until the water runs clear.

Perform a soaping treatment at 60-70°C for 15 minutes with a mild detergent to remove any
unfixed dye.

Rinse again with warm and then cold water.

Dry the dyed fabric.
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Cotton Dyeing Workflow with C.I. Direct Blue 80
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Direct dyes - [yobaiindustries.in]

e 2. scribd.com [scribd.com]

e 3. epa.gov [epa.gov]

e 4. Direct Blue 2RL-Direct Dyes-Qingdao Sanhuan Colorchem CO.,LTD [cncolorchem.com]

« To cite this document: BenchChem. [Historical development and applications of C.I. Direct
Blue 80]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082002#historical-development-and-applications-of-
c-i-direct-blue-80]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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